Tetrauret
Overview
Description
Tetrauret, also known as tetraurea calix[4]arene, is a macrocyclic compound that has shown great potential in scientific research applications. It is a synthetic molecule that is made up of four urea units linked to a calix[4]arene framework. This unique structure gives tetrauret its ability to selectively bind to various molecules, making it a valuable tool in the field of chemistry.
Scientific Research Applications
Environmental Impact of Tetracycline Resistance Genes
Manure application amended with tetracyclines can significantly alter soil bacterial communities and increase the environmental burden of antibiotic resistance genes (ARGs). Studies have found that such applications slow down the dissipation of tet resistance genes, causing notable shifts in soil bacterial composition, which could impact ecological balance and agricultural practices (Xiong et al., 2018).
Health Monitoring in Occupational Settings
In Great Britain, the Airwave Health Monitoring Study evaluated health risks associated with the use of TETRA, a digital communication system used by police forces and emergency services. This study broadens our understanding of occupational health, especially regarding the use of communication technologies in these fields (Elliott et al., 2014).
Agricultural Applications
The application of organic fertilizers like oil palm bunch and vermicast has been studied for its effects on the growth of Tetrapleura tetraptera, a fruit tree. This research indicates that organic fertilizers can significantly improve the growth of this species, which is important for afforestation and agroforestry practices (Aderounmu & Musa, 2019).
GEOTRACES Program: Ocean Chemistry Exploration
The GEOTRACES program is an international study focused on the marine biogeochemical cycles of trace elements and their isotopes. This research has significant implications for understanding the health of marine ecosystems, their response to micronutrient changes, and the transport and fate of contaminants in oceans (Anderson et al., 2014).
Impact on Soil and Water Contamination
The presence of tetracycline in poultry litter and municipal biosolids, commonly used as soil amendments, raises questions about their effects on biota and the development of antibiotic resistance in the environment. This research is crucial for understanding the ecological and health risks associated with the use of these organic amendments (D’Angelo, 2017).
Tellurene: A Promising Material for Electronics
Tellurene, a form of tellurium, exhibits promising properties for applications in electronics, sensors, and optoelectronics. Its synthesis, properties, and potential for device applications have been extensively studied, offering insights into future innovations in materials science and engineering (Wu et al., 2018).
properties
IUPAC Name |
1-carbamoyl-3-(carbamoylcarbamoyl)urea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7N5O4/c5-1(10)7-3(12)9-4(13)8-2(6)11/h(H7,5,6,7,8,9,10,11,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RVQZQLYGXXOJIM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(=O)(N)NC(=O)NC(=O)NC(=O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7N5O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901307038 |
Source
|
| Record name | Triimidotetracarbonic diamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
189.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tetrauret | |
CAS RN |
6054-68-8 |
Source
|
| Record name | Triimidotetracarbonic diamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6054-68-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Triimidotetracarbonic diamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901307038 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-methyl-2H,3H,4H-pyrido[1,2-a]pyrimidin-3-ol hydrochloride](/img/structure/B3274345.png)